Cas no 2694731-30-9 (1-(1-acetylpyrrolidin-3-yl)-1H-1,2,4-triazole-5-carboxylic acid)

• Product Name: 1-(1-acetylpyrrolidin-3-yl)-1H-1,2,4-triazole-5-carboxylic acid
• CAS No: 2694731-30-9
• MF: C₉H₁₂N₄O₃
• MW: 224.216581344604
• CID: 5613938
• PubChem ID: 165941452
• Update Time: 2025-05-21

1-(1-acetylpyrrolidin-3-yl)-1H-1,2,4-triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-acetylpyrrolidin-3-yl)-1H-1,2,4-triazole-5-carboxylic acid
• 2694731-30-9
• EN300-33050364

• Inchi： 1S/C9H12N4O3/c1-6(14)12-3-2-7(4-12)13-8(9(15)16)10-5-11-13/h5,7H,2-4H2,1H3,(H,15,16)
• InChI Key： ONLHJZAORXUQGT-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCC(C1)N1C(C(=O)O)=NC=N1

Computed Properties

• Exact Mass: 224.09094026g/mol
• Monoisotopic Mass: 224.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 88.3Ų

Additional information on 1-(1-acetylpyrrolidin-3-yl)-1H-1,2,4-triazole-5-carboxylic acid

1-(1-Acetylpyrrolidin-3-yl)-1H-1,2,4-triazole-5-carboxylic Acid: A Comprehensive Overview

1-(1-Acetylpyrrolidin-3-yl)-1H-1,2,4-triazole-5-carboxylic acid, also known by its CAS number 2694731-30-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines the structural features of a pyrrolidine ring with a triazole moiety, making it a unique candidate for various applications. Recent studies have highlighted its potential in drug development, particularly in the design of bioactive compounds with enhanced pharmacokinetic properties.

The structure of 1-(1-Acetylpyrrolidin-3-yl)-1H-1,2,4-triazole-5-carboxylic acid is characterized by a pyrrolidine ring substituted with an acetyl group at position 3 and a 1H-1,2,4-triazole ring attached via a methylene group. This combination creates a molecule with both hydrophobic and hydrophilic regions, which can influence its solubility and bioavailability. The triazole moiety is particularly notable for its ability to form hydrogen bonds, which can enhance the compound's interaction with biological targets.

Recent research has focused on the synthesis and characterization of this compound. For instance, studies have explored its synthesis through various routes, including nucleophilic substitution and coupling reactions. These methods have been optimized to improve yield and purity, making the compound more accessible for further studies. The characterization of the compound has been carried out using techniques such as NMR spectroscopy and mass spectrometry, providing detailed insights into its molecular structure.

In terms of applications, 1-(1-Acetylpyrrolidin-3-yl)-1H-1,2,4-triazole-5-carboxylic acid has shown promise in the field of medicinal chemistry. Its ability to modulate biological targets makes it a valuable tool in drug discovery. For example, recent studies have investigated its potential as an inhibitor of certain enzymes involved in disease pathways. These findings suggest that the compound could be developed into a therapeutic agent with specific pharmacological activities.

Moreover, the compound's stability under various conditions has been evaluated, which is crucial for its potential use in pharmaceutical formulations. Studies have shown that it exhibits good stability under physiological conditions, which is an essential attribute for drugs intended for oral or parenteral administration.

The development of novel derivatives of 1-(1-Acetylpyrrolidin-3-yl)-1H-1,2,4-triazole-5-carboxylic acid has also been explored. These derivatives aim to enhance the compound's bioactivity or pharmacokinetic properties. For instance, modifications to the acetyl group or the triazole ring have been investigated to optimize the compound's performance in biological systems.

In conclusion, 1-(1-Acetylpyrrolidin-3-yl)-1H-1,2,4-triazole-5-carboxylic acid, with its unique structure and promising properties, continues to be a subject of intense research interest. Its potential applications in drug development and material science highlight its significance in contemporary chemical research.